Cas no 914221-54-8 (1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone)

• Product Name: 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
• CAS No: 914221-54-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 1089889
• PubChem ID: 29924904
• Update Time: 2025-06-25

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone
• 4-ACETYL-2-BROMO-5-FLUORO-ANISOLE
• 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (ACI)
• 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethan-1-one
• SCHEMBL9958729
• DA-30875
• 1-(5-Bromo-2-fluoro-4-methoxy-phenyl)-ethanone
• MFCD09030655
• 914221-54-8
• AKOS015963989
• CS-0330356
• F50473
• DTXSID60652246

• MDL： MFCD09030655
• Inchi： 1S/C9H8BrFO2/c1-5(12)6-3-7(10)9(13-2)4-8(6)11/h3-4H,1-2H3
• InChI Key： CIBWOSFBSHBJRB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(F)=CC(OC)=C(Br)C=1

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.79940

1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone

Introduction to 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (CAS No. 914221-54-8) and Its Emerging Applications in Chemical Biology

The compound 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone, identified by the CAS number 914221-54-8, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique aromatic substitution pattern, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromo and fluoro substituents, combined with a methoxy group, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery and synthetic chemistry.

In recent years, the pharmaceutical industry has increasingly leveraged structurally diverse heterocyclic compounds to develop novel therapeutic agents. The 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone molecule exemplifies this trend, as its aromatic core serves as a privileged structure in medicinal chemistry. The bromo substituent at the 5-position enhances electrophilicity, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Meanwhile, the fluoro group at the 2-position introduces lipophilicity and metabolic stability, which are critical factors in drug design. The methoxy group at the 4-position further modulates electronic properties, influencing both binding affinity and pharmacokinetic profiles.

One of the most compelling aspects of 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone is its utility as a key intermediate in the synthesis of biologically active molecules. Researchers have utilized this compound to develop inhibitors targeting various disease pathways, including cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its role in generating kinase inhibitors by serving as a precursor for more complex scaffolds. The ability to introduce additional functional groups via palladium-catalyzed reactions has opened up avenues for designing molecules with enhanced selectivity and potency.

The integration of computational chemistry and machine learning has further accelerated the exploration of 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone derivatives. These advanced methodologies allow researchers to predict binding affinities and optimize molecular structures with unprecedented precision. By leveraging virtual screening techniques, scientists can rapidly identify lead compounds that exhibit promising biological activity. This synergy between experimental synthesis and computational modeling underscores the compound's significance in modern drug discovery pipelines.

Moreover, the 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone scaffold has been explored in the development of photopharmacological agents—molecules that combine light activation with traditional pharmacological effects. The bromo and fluoro substituents can be exploited to create photoswitchable systems, where light-induced conformational changes modulate drug activity. Such approaches hold promise for targeted therapy in conditions like cancer or neurological disorders, where spatial and temporal control of drug action is crucial.

Recent advances in green chemistry have also highlighted the sustainability of using 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone as a building block. Solvent-free reactions and catalytic methods have been employed to minimize waste and energy consumption during synthesis. These eco-friendly approaches align with global efforts to promote sustainable pharmaceutical manufacturing while maintaining high yields and purity standards.

The compound's role in material science is another emerging frontier. Its aromatic structure lends itself to applications in organic electronics, where it can serve as a precursor for conductive polymers or liquid crystals. The ability to fine-tune electronic properties through substitution patterns makes it a candidate for developing next-generation display technologies or energy storage devices.

In conclusion, 1-(5-Bromo-2-fluoro-4-methoxyphenyl)ethanone (CAS No. 914221-54-8) stands as a versatile molecule with far-reaching implications across multiple scientific disciplines. Its unique structural features enable diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to remain at the forefront of innovation in chemical biology.